Cas no 141181-77-3 (Phenol, bromodichloronitro-)

• Product Name: Phenol, bromodichloronitro-
• CAS No: 141181-77-3
• MF: C₆H₂BrCl₂NO₃
• MW: 286.894979000092
• CID: 1304987
• PubChem ID: 71343548
• Update Time: 2025-04-20

Phenol, bromodichloronitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, bromodichloronitro-
• 5-bromo-3,4-dichloro-2-nitrophenol
• 141181-77-3
• DTXSID10770126

• Inchi： 1S/C6H2BrCl2NO3/c7-2-1-3(11)6(10(12)13)5(9)4(2)8/h1,11H
• InChI Key： KARQZFRGNYFAGM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1)O)[N+](=O)[O-])Cl)Cl

Computed Properties

• Exact Mass: 284.85956
• Monoisotopic Mass: 284.85951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37